Cas no 754149-11-6 (3-(Methoxymethyl)-5-methylbenzaldehyde)

• Product Name: 3-(Methoxymethyl)-5-methylbenzaldehyde
• CAS No: 754149-11-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1039842
• PubChem ID: 70700730
• Update Time: 2025-05-20

3-(Methoxymethyl)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxymethyl)-5-methylbenzaldehyde
• CS-0455502
• DTXSID00743526
• 754149-11-6
• DB-330830

• Inchi： 1S/C10H12O2/c1-8-3-9(6-11)5-10(4-8)7-12-2/h3-6H,7H2,1-2H3
• InChI Key： NMTBINHGNJRYTQ-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(C=O)C=C(C)C=1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(Methoxymethyl)-5-methylbenzaldehyde

3-(Methoxymethyl)-5-methylbenzaldehyde (CAS No. 754149-11-6): A Versatile Chemical Intermediate for Modern Applications

3-(Methoxymethyl)-5-methylbenzaldehyde (CAS No. 754149-11-6) is a specialized aromatic aldehyde compound gaining attention in pharmaceutical, agrochemical, and material science research. This methoxymethyl-substituted benzaldehyde derivative features a unique molecular structure combining aldehyde functionality with ether and methyl groups, making it valuable for synthesizing complex organic molecules. The compound's chemical formula C10H12O2 and molecular weight of 164.20 g/mol position it as an important building block in modern organic synthesis.

The growing demand for 3-(Methoxymethyl)-5-methylbenzaldehyde stems from its role as a precursor in developing novel pharmaceutical intermediates. Recent studies highlight its potential in creating drug-like molecules with improved bioavailability, addressing one of the pharmaceutical industry's key challenges. Researchers particularly value the methoxymethyl group's ability to enhance solubility while maintaining metabolic stability—a crucial factor in modern drug design. The compound's aldehyde functionality serves as an excellent handle for subsequent chemical transformations through condensation or reduction reactions.

In material science applications, 3-(Methoxymethyl)-5-methylbenzaldehyde CAS 754149-11-6 demonstrates remarkable utility for synthesizing advanced polymers and functional materials. Its aromatic core provides structural rigidity, while the methoxymethyl substituent offers synthetic flexibility for creating materials with tailored properties. Current research explores its incorporation into photoactive materials and liquid crystal displays, where precise control over molecular architecture is paramount. The compound's thermal stability and compatibility with various polymerization techniques make it attractive for developing next-generation high-performance materials.

The synthesis and applications of 3-(Methoxymethyl)-5-methylbenzaldehyde align with several trending topics in chemical research, including green chemistry and sustainable synthesis. Recent advancements have focused on developing more efficient production methods for this benzaldehyde derivative, reducing waste generation and energy consumption. Many researchers are investigating catalytic systems that can selectively introduce the methoxymethyl group while minimizing byproduct formation. These developments respond to the chemical industry's growing emphasis on environmentally friendly processes and atom economy principles.

Quality control and analytical characterization of 3-(Methoxymethyl)-5-methylbenzaldehyde (754149-11-6) represent another area of significant interest. Advanced techniques such as HPLC purity analysis, GC-MS identification, and NMR spectroscopy are routinely employed to ensure the compound meets rigorous standards for research and industrial applications. The availability of high-purity 3-(Methoxymethyl)-5-methylbenzaldehyde has become increasingly important as its applications expand into more sensitive areas like electronic materials and bioconjugation chemistry.

Market trends indicate steady growth in demand for specialized benzaldehyde derivatives like 3-(Methoxymethyl)-5-methylbenzaldehyde, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are expanding rapidly. Suppliers are responding by improving production scalability while maintaining strict quality control measures. The compound's unique chemical properties and versatile reactivity continue to attract attention from both academic researchers and industrial chemists seeking innovative solutions to complex synthetic challenges.

Future research directions for 3-(Methoxymethyl)-5-methylbenzaldehyde CAS No. 754149-11-6 likely include exploration of its biological activities and potential medicinal applications. Preliminary studies suggest that structurally similar compounds exhibit interesting pharmacological properties, prompting further investigation. Additionally, materials scientists are examining its potential in creating advanced functional coatings and energy storage materials, capitalizing on its aromatic stability and synthetic versatility.

For researchers and industrial users seeking high-quality 3-(Methoxymethyl)-5-methylbenzaldehyde, understanding proper storage and handling is essential. While not classified as hazardous under standard conditions, this organic aldehyde compound should be stored in airtight containers protected from light and moisture to maintain stability. Typical shelf life exceeds 24 months when stored under recommended conditions, making it a practical choice for various synthetic applications.

The scientific community continues to uncover new applications for 3-(Methoxymethyl)-5-methylbenzaldehyde (754149-11-6), particularly in emerging fields like bioconjugate chemistry and smart materials. Its balanced combination of reactivity and stability makes it particularly valuable for creating complex molecular architectures. As synthetic methodologies advance, we can anticipate even broader utilization of this versatile chemical intermediate across multiple disciplines of chemical research and industrial applications.